N,N'-(2-methyl-1,3-phenylene)dicyclohexanecarboxamide

• IUPAC Name: N-[3-(cyclohexanecarbonylamino)-2-methylphenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C21H30N2O2/c1-15-18(22-20(24)16-9-4-2-5-10-16)13-8-14-19(15)23-21(25)17-11-6-3-7-12-17/h8,13-14,16-17H,2-7,9-12H2,1H3,(H,22,24)(H,23,25)
• InChI Key: OKMLLLONNSXUTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2CCCCC2)NC(=O)C3CCCCC3
• Molecular Formula: C21H30N2O2
• Molecular Weight: 342.5 g/mol

Description

N,N'-(2-methyl-1,3-phenylene)dicyclohexanecarboxamide, also known as MDPCC, is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized and studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In

Scientific Research Applications

N,N'-(2-methyl-1,3-phenylene)dicyclohexanecarboxamide has been studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to have an inhibitory effect on the activity of human carbonic anhydrase II, an enzyme that plays a role in various physiological processes. This compound has also been studied for its potential use as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N,N'-(2-methyl-1,3-phenylene)dicyclohexanecarboxamide is not fully understood. However, it has been suggested that it may act as an inhibitor of carbonic anhydrase II by binding to the active site of the enzyme. This binding may prevent the enzyme from carrying out its normal physiological functions.
Biochemical and Physiological Effects:
This compound has been shown to have an inhibitory effect on the activity of carbonic anhydrase II. This inhibition may have various physiological effects, including the regulation of acid-base balance, the transport of carbon dioxide, and the regulation of fluid secretion. This compound has also been shown to have potential neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-(2-methyl-1,3-phenylene)dicyclohexanecarboxamide in lab experiments is its relatively simple synthesis method. It can be synthesized using commercially available reagents and equipment. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for the study of N,N'-(2-methyl-1,3-phenylene)dicyclohexanecarboxamide. One direction is the further exploration of its potential therapeutic applications in the treatment of neurodegenerative diseases. Another direction is the investigation of its potential as a diagnostic tool for the detection of carbonic anhydrase II activity in various physiological processes. Additionally, further studies may be conducted to better understand the mechanism of action of this compound and its potential interactions with other molecules and enzymes.